Cas no 66339-05-7 (2-Methyl-1H-imidazole-1-carboxamide)
66339-05-7 structure
Product Name:2-Methyl-1H-imidazole-1-carboxamide
CAS No:66339-05-7
MF:C5H7N3O
MW:125.128580331802
CID:2795635
PubChem ID:66688572
Update Time:2025-04-21
2-Methyl-1H-imidazole-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-1H-imidazole-1-carboxamide
- 66339-05-7
- SCHEMBL446875
- DTXSID00735582
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- Inchi: 1S/C5H7N3O/c1-4-7-2-3-8(4)5(6)9/h2-3H,1H3,(H2,6,9)
- InChI Key: NHZXYBBVBMGFQW-UHFFFAOYSA-N
- SMILES: O=C(N)N1C=CN=C1C
Computed Properties
- Exact Mass: 125.058911855Da
- Monoisotopic Mass: 125.058911855Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 60.9Ų
2-Methyl-1H-imidazole-1-carboxamide Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
66339-05-7 (2-Methyl-1H-imidazole-1-carboxamide) Related Products
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